Cas no 53924-17-7 (1H-Indole-1-propanoicacid, 3-(diphenylmethyl)-)
53924-17-7 structure
Product Name:1H-Indole-1-propanoicacid, 3-(diphenylmethyl)-
CAS No:53924-17-7
MF:C24H21NO2
MW:355.429046392441
CID:369858
PubChem ID:40935
Update Time:2025-04-19
1H-Indole-1-propanoicacid, 3-(diphenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-propanoicacid, 3-(diphenylmethyl)-
- 3-(3-benzhydrylindol-1-yl)propanoic acid
- 1H-INDOLE-1-PROPIONIC ACID, 3-(DIPHENYLMETHYL)-
- 3-[3-[Di(phenyl)methyl]indol-1-yl]propanoic acid
- 3-(Diphenylmethyl)-1H-indole-1-propionic acid
- 53924-17-7
- DTXSID90202213
-
- Inchi: 1S/C24H21NO2/c26-23(27)15-16-25-17-21(20-13-7-8-14-22(20)25)24(18-9-3-1-4-10-18)19-11-5-2-6-12-19/h1-14,17,24H,15-16H2,(H,26,27)
- InChI Key: YSIRQMKOJSTZCP-UHFFFAOYSA-N
- SMILES: OC(CCN1C=C(C2C=CC=CC1=2)C(C1C=CC=CC=1)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 355.15733
- Monoisotopic Mass: 355.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.23
1H-Indole-1-propanoicacid, 3-(diphenylmethyl)- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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